4-(tert-butylthio)phthalazin-1(2H)-one

• Molecular Formula: C12H14N2OS
• Molecular Weight: 234.32 g/mol
• IUPAC Name: 4-tert-butylsulfanyl-2H-phthalazin-1-one
• InChI: InChI=1S/C12H14N2OS/c1-12(2,3)16-11-9-7-5-4-6-8(9)10(15)13-14-11/h4-7H,1-3H3,(H,13,15)
• InChI Key: GXJQNWNUXKBNHT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SC1=NNC(=O)C2=CC=CC=C21

Description

4-(tert-butylthio)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C12H14N2OS and its molecular weight is 234.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-chlorophthalazin-1(2H)-one (200 mg, 1.11 mmol), sodium 2-methylpropane-2-thiolate (248 mg, 2.22 mmol), tris(trifluoromethylsulfonyloxy)scandium (54.5 mg, 0.11 mmol) and K2CO3 (308 mg, 2.22 mmol) was heated at 160° C. under microwave condition for 30 minutes. The mixture was diluted with EtOAc and washed with saturated aqueous NaHCO3, dried (Na2SO4), filtered, and chromatographed (0-30% EtOAc/DCM) to give 52 mg (20%) of the title compound as a white solid: MS (DCI) 235 (M+H).